Cas no 1421496-55-0 (2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone)

• Product Name: 2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone
• CAS No: 1421496-55-0
• MF: C₂₀H₂₃ClN₂O₃
• MW: 374.861224412918
• CID: 5364947
• Update Time: 2025-05-23

2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone

• Inchi： 1S/C20H23ClN2O3/c1-20(2,26-17-7-5-15(21)6-8-17)19(24)23-12-9-16(10-13-23)25-18-4-3-11-22-14-18/h3-8,11,14,16H,9-10,12-13H2,1-2H3
• InChI Key： RURDGTNPXWGCFA-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=CC=CN=C2)CC1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Experimental Properties

• Density: 1.229±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 547.8±50.0 °C(Predicted)
• pka: 4.63±0.10(Predicted)

Additional information on 2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone

Research Brief on 2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone (CAS: 1421496-55-0)

The compound 2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone (CAS: 1421496-55-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which combines a chlorophenoxy group with a pyridinyloxy-piperidinyl moiety. This configuration is believed to contribute to its selective binding affinity towards specific biological targets, particularly in the context of neurological and inflammatory disorders. Computational modeling and in vitro assays have demonstrated its promising interaction with key enzymes and receptors involved in these pathways.

One of the most notable advancements in the study of this compound is its application in the development of novel kinase inhibitors. Preliminary data from high-throughput screening assays suggest that 2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone exhibits inhibitory effects on certain protein kinases that are implicated in cancer progression. These findings have spurred further investigations into its mechanism of action and potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies in animal models have revealed favorable absorption and distribution characteristics, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects, which are critical for advancing it to clinical trials.

The synthesis and scalability of 2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone have also been a focus of recent work. Innovative synthetic routes have been proposed to enhance yield and purity, addressing previous limitations in large-scale production. These advancements are essential for facilitating further preclinical and clinical evaluations.

Looking ahead, the compound's versatility and promising biological activity position it as a candidate for multidisciplinary research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking its full therapeutic potential. Future studies should prioritize elucidating its structure-activity relationships and exploring its efficacy in more complex disease models.

In conclusion, 2-(4-Chlorophenoxy)-2-methyl-1-[4-(3-pyridinyloxy)-1-piperidinyl]-1-propanone represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and diverse biological effects underscore its potential as a therapeutic agent, warranting continued investigation and development.